Cas no 104704-41-8 (1-methyl-4-Isoquinolinamine)

• Product Name: 1-methyl-4-Isoquinolinamine
• CAS No: 104704-41-8
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD13179012
• CID: 1094667
• PubChem ID: 10773234
• Update Time: 2025-04-20

1-methyl-4-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-Isoquinolinamine
• 1-methylisoquinolin-4-amine
• 4-Amino-1-methylisoquinoline
• DTXSID30444615
• DB-082864
• SCHEMBL13708137
• 104704-41-8

• MDL： MFCD13179012
• Inchi： 1S/C10H10N2/c1-7-8-4-2-3-5-9(8)10(11)6-12-7/h2-6H,11H2,1H3
• InChI Key： IKGHEEPPWYLINL-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC=2C=1C)N

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.70660